Iron;yttrium

• CAS No.: 12023-44-8
• Molecular Formula: Fe2Y
• Molecular Weight: 200.60 g/mol
• IUPAC Name: iron;yttrium
• InChI: InChI=1S/2Fe.Y
• InChI Key: LXPGANXAFHKBAS-UHFFFAOYSA-N
• Canonical SMILES: [Fe].[Fe].[Y]

Description

Yttrium iron compounds, particularly yttrium iron garnet (Y₃Fe₅O₁₂, YIG) and yttrium iron perovskite (YFeO₃, YIP), are critical materials in advanced technologies due to their unique magnetic, optical, and thermal properties. YIG crystallizes in a garnet structure with a cubic lattice, where yttrium occupies dodecahedral sites and iron resides in tetrahedral and octahedral sites . It is synthesized via methods like sol-gel, solid-state reactions, and hydrothermal techniques, with calcination temperatures ranging from 900–1100°C . YIP, a perovskite-structured compound, forms at higher yttrium molar ratios (1:1 Fe:Y) and exhibits distinct magnetic behavior . These materials are pivotal in applications such as hyperthermia therapy, magneto-optical devices, and electrochemical sensors .

Comparison with Similar Compounds

Key Observations :

• YIG vs. YIP : YIG forms at lower yttrium concentrations (0.5:1 Y:Fe) and garnet structure, while YIP requires a 1:1 ratio and perovskite lattice .
• Rare Earth Substitutions : Replacing yttrium with dysprosium (Dy) or erbium (Er) retains the garnet structure but modifies magnetic anisotropy and optical properties .

Magnetic and Functional Properties

Key Findings :

• YIG vs. YIP : YIG exhibits lower Curie temperatures (280°C) but higher saturation magnetization (27–30 emu/g) compared to YIP (450°C, 15–18 emu/g), making YIG suitable for low-temperature magnetic applications .
• Doping Effects : Cobalt doping in YIG enhances electrochemical sensitivity for metformin detection, while bismuth doping improves magneto-optical efficiency .

Research Advancements and Challenges

• Hyperthermia Applications: YIG nanoparticles synthesized via sol-gel methods show specific absorption rates (SAR) of 120–150 W/g, making them effective for cancer hyperthermia .
• Sensor Development : Cobalt-doped YIG exhibits a 2.5-fold increase in electrochemical response compared to pristine YIG, enabling metformin detection in serum samples .
• Challenges : Contradictions arise in particle size reports due to synthesis variability. For instance, mechanical milling reduces YIG particle size to 50 nm but introduces lattice strain, altering magnetic properties .